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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxane

Cat. No.: B1663926

Essential Safety and Handling Guide for 2,4-
Dimethyl-1,3-dioxane

This guide provides immediate, essential safety and logistical information for handling 2,4-
Dimethyl-1,3-dioxane in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures and proper disposal.

Chemical Profile and Hazards

2,4-Dimethyl-1,3-dioxane (CAS No. 766-20-1) is a highly flammable liquid and vapor that can
cause serious eye irritation and is harmful if swallowed.[1][2] It is crucial to handle this chemical
with care, adhering to strict safety protocols to minimize risks.

Hazard Identification and Classification

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapour.[1]
Serious eye damage/eye H319: Causes serious eye
N Category 2 o
irritation irritation.[1]
Acute toxicity, Oral Category 4 H302: Harmful if swallowed.[2]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following PPE should be used when handling 2,4-Dimethyl-1,3-dioxane:

Protection Type

Recommended Equipment

Standards and Notes

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Should conform to EN 166
(EU) or NIOSH (US)
standards.[1][3]

Skin Protection

Chemical-resistant gloves
(e.g., butyl rubber, Viton®).
Fire/flame resistant and
impervious clothing, such as a
lab coat or chemical-resistant

apron.

Nitrile gloves may offer splash
protection but should be
replaced immediately upon
contamination.[4] Always
inspect gloves for integrity

before use.

Respiratory Protection

A full-face respirator with an
appropriate organic vapor
cartridge.

To be used if exposure limits
are exceeded, if irritation is
experienced, or when working

in poorly ventilated areas.[3][4]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental

protection.

Safe Handling and Storage

Engineering Controls: Always handle 2,4-Dimethyl-1,3-dioxane in a well-ventilated area,

preferably within a chemical fume hood.[1][4] Ensure that safety showers and eyewash

stations are readily accessible.[4]

Handling Procedures:

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][5]
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[e]

Use only non-sparking tools and take precautionary measures against static discharge.[1]

[5]

[e]

Ground and bond container and receiving equipment.[1][5]

o

Avoid contact with skin and eyes.[1]

[¢]

Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]
Keep cool.[1][5]

First-Aid Measures

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention immediately.[1][6]

e In Case of Skin Contact: Remove contaminated clothing immediately. Wash off with soap
and plenty of water. Consult a doctor.[1][6]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a
doctor.[1][3]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a doctor or Poison Control Center immediately.[1][6]

Spill and Leak Procedures

» Evacuate: Evacuate personnel to a safe area.
o Ventilate: Ensure adequate ventilation.
» Eliminate Ignition Sources: Remove all sources of ignition.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1][6]
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e Clean-up: Collect spillage with non-combustible absorbent material (e.g., sand, earth,
diatomaceous earth, vermiculite) and place it in a container for disposal according to local
regulations. Use spark-proof tools and explosion-proof equipment.[1][6]

Disposal Plan

o Chemical Disposal: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations.[1] Consider dissolving or
mixing the material with a combustible solvent and burning it in a chemical incinerator
equipped with an afterburner and scrubber.[7]

» Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[1] Alternatively, puncture the packaging to make it unusable for
other purposes and then dispose of it in a sanitary landfill.[1]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling 2,4-
Dimethyl-1,3-dioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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